Cas no 3579-91-7 (Benzenebutanol, 4-hydroxy-3-methoxy-)
3579-91-7 structure
Product Name:Benzenebutanol, 4-hydroxy-3-methoxy-
CAS No:3579-91-7
MF:C11H16O3
MW:196.242943763733
CID:1477472
Update Time:2024-08-24
Benzenebutanol, 4-hydroxy-3-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzenebutanol, 4-hydroxy-3-methoxy-
-
- Inchi: 1S/C11H16O3/c1-14-11-8-9(4-2-3-7-12)5-6-10(11)13/h5-6,8,12-13H,2-4,7H2,1H3
- InChI Key: KYIMBEHWPPBVMI-UHFFFAOYSA-N
- SMILES: C1(CCCCO)=CC=C(O)C(OC)=C1
Computed Properties
- Exact Mass: 196.10998
Experimental Properties
- Density: 1.120±0.06 g/cm3(Predicted)
- Boiling Point: 357.4±32.0 °C(Predicted)
- PSA: 49.69
- pka: 10.16±0.20(Predicted)
Benzenebutanol, 4-hydroxy-3-methoxy- Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
3579-91-7 (Benzenebutanol, 4-hydroxy-3-methoxy-) Related Products
- 2305-13-7(Dihydroconiferyl alcohol)
- 29388-59-8(Secoisolariciresinol)
- 2785-87-7(2-Methoxy-4-propylphenol)
- 58539-27-8(2-methoxy-5-propylphenol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent